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Compound of Interest

Compound Name: Dioleyl adipate

Cat. No.: B13741135

This technical guide provides a comprehensive overview of the ecotoxicity of adipate
plasticizers, with a focus on Di(2-ethylhexyl) adipate (DEHA) and Di-n-octyl adipate (DOA), for
researchers, scientists, and drug development professionals. The guide synthesizes key
environmental studies, presenting quantitative data, detailed experimental protocols, and visual
representations of critical concepts.

Quantitative Ecotoxicity Data

The following tables summarize the ecotoxicological data for adipate plasticizers across
different environmental compartments and trophic levels.

Aquatic Ecotoxicity

Table 1: Acute and Chronic Aquatic Toxicity of Di(2-ethylhexyl) adipate (DEHA)
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. Trophic . Exposure
Species Endpoint Value . Reference
Level Duration
Oncorhynchu
s mykiss )
_ Fish LC50 >75 mg/L 96 hours
(Rainbow
Trout)
Pimephales
promelas .
Fish LC50 0.75 mg/L 96 hours
(Fathead
Minnow)
Daphnia
magna Invertebrate EC50 48 mg/L 48 hours
(Water Flea)
Daphnia NOEC
magna Invertebrate (reproduction  0.04 mg/L 21 days
(Water Flea) )
Scenedesmu
s subspicatus EC50 (growth
Algae o >500 mg/L 72 hours
(Green inhibition)
Algae)

Table 2: Acute Aquatic Toxicity of Di-n-octyl adipate (DOA)
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. Trophic . Exposure
Species Endpoint Value . Reference
Level Duration
Lepomis
macrochirus )
_ Fish LC50 >0.75 mg/L 96 hours
(Bluegill
Sunfish)
Daphnia
magna Invertebrate EC50 0.55 mg/L 48 hours
(Water Flea)
Selenastrum
capricornutu EC50 (growth
Algae o >3.1 mg/L 96 hours
m (Green inhibition)

Algae)

Terrestrial Ecotoxicity

Table 3: Terrestrial Ecotoxicity of Di(2-ethylhexyl) adipate (DEHA)

. . Exposure
Species Endpoint Value . Reference
Duration

Eisenia fetida >1,000 mg/kg

LC50 ) 14 days
(Earthworm) soil
Lactuca sativa EC50 >1,000 mg/kg

o ] 14 days

(Lettuce) (germination) soil
Avena sativa >1,000 mg/kg

EC50 (growth) ] 14 days
(Oats) soil

Experimental Protocols

The following sections detail the methodologies for key ecotoxicity tests cited in this guide.
These protocols are based on internationally recognized guidelines from the Organisation for
Economic Co-operation and Development (OECD) and the International Organization for
Standardization (ISO).
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Aquatic Toxicity Testing: Daphnia magna Acute
Immobilisation Test (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia magna.
o Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

» Test Substance Preparation: A stock solution of the adipate plasticizer is prepared, typically
using a solvent for water-insoluble substances. A series of dilutions are made to create the
test concentrations.

» Test Conditions:

o Temperature: 20+ 1 °C

o pH:7.0-8.5

o Light: 16-hour light / 8-hour dark cycle

o Media: Reconstituted hard water is commonly used.
» Procedure:

o Groups of 20 daphnids, divided into four replicates of five, are exposed to each test
concentration and a control.

o The daphnids are not fed during the test.
o Observations for immobilization (inability to swim) are made at 24 and 48 hours.

o Endpoint: The EC50 (median effective concentration) for immobilization at 48 hours is
calculated using statistical methods.

Terrestrial Toxicity Testing: Earthworm Acute Toxicity
Test (OECD 207)

This test evaluates the acute toxicity of a substance to earthworms.
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» Test Organism:Eisenia fetida (adults).
o Test Substance Application: The adipate plasticizer is mixed into an artificial soil substrate.
» Test Conditions:
o Temperature: 20+ 1 °C
o Moisture: 40-60% of the water-holding capacity of the soil.
o Light: Continuous darkness, except during observations.
e Procedure:
o Groups of 10 earthworms are introduced into containers with the treated soil.
o Mortality is assessed at 7 and 14 days.
e Endpoint: The LC50 (median lethal concentration) at 14 days is determined.

Visualizations

The following diagrams illustrate key concepts related to the ecotoxicity testing and
environmental fate of adipate plasticizers.
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Caption: General experimental workflow for an aquatic toxicity test.
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Caption: Environmental fate and transport pathways of adipate plasticizers.

« To cite this document: BenchChem. [Ecotoxicity of Adipate Plasticizers: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13741135#ecotoxicity-of-adipate-plasticizers-in-
environmental-studies]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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